Cas no 2228089-21-0 (2-methoxy-5-(morpholin-4-yl)pentanoic acid)

• Product Name: 2-methoxy-5-(morpholin-4-yl)pentanoic acid
• CAS No: 2228089-21-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5997685
• PubChem ID: 165626004
• Update Time: 2025-10-30

2-methoxy-5-(morpholin-4-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(morpholin-4-yl)pentanoic acid
• EN300-1788005
• 2228089-21-0

• Inchi： 1S/C10H19NO4/c1-14-9(10(12)13)3-2-4-11-5-7-15-8-6-11/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： QABFNCDRKJTDEA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(C(=O)O)OC

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 59Ų

Additional information on 2-methoxy-5-(morpholin-4-yl)pentanoic acid

Introduction to 2-methoxy-5-(morpholin-4-yl)pentanoic acid (CAS No. 2228089-21-0) and Its Emerging Applications in Chemical Biology

2-methoxy-5-(morpholin-4-yl)pentanoic acid, identified by the CAS number 2228089-21-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a pentanoic acid backbone modified with a methoxy group at the second position and a morpholine moiety at the fifth position, exhibits promising characteristics that make it a valuable candidate for further research and development.

The molecular structure of 2-methoxy-5-(morpholin-4-yl)pentanoic acid consists of a linear aliphatic chain with functional groups that contribute to its reactivity and interaction with biological targets. The presence of the methoxy group (–OCH₃) enhances its solubility in both polar and non-polar solvents, facilitating its use in various biochemical assays. Additionally, the morpholine ring (–N(CH₂CH₂OH)₂) introduces basicity and hydrogen bonding capabilities, which are crucial for binding to specific protein targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways by interacting with enzymes, receptors, and other cellular components. 2-methoxy-5-(morpholin-4-yl)pentanoic acid has emerged as a compound of interest in this context due to its ability to engage with multiple biological systems. Its structural features suggest potential applications in drug discovery, particularly in the development of small-molecule inhibitors or agonists for therapeutic purposes.

One of the most compelling aspects of 2-methoxy-5-(morpholin-4-yl)pentanoic acid is its versatility in chemical modifications. The compound’s backbone allows for further derivatization, enabling researchers to tailor its properties for specific applications. For instance, additional functional groups can be introduced to enhance binding affinity or selectivity towards particular biological targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design innovative therapeutic agents.

Recent studies have begun to explore the pharmacological potential of 2-methoxy-5-(morpholin-4-yl)pentanoic acid in various disease models. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Furthermore, its ability to interact with membrane-bound receptors suggests possible applications in neurodegenerative diseases, where modulation of receptor activity is key to disease management.

The synthesis of 2-methoxy-5-(morpholin-4-yl)pentanoic acid (CAS No. 2228089-21-0) has also been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies have been employed to streamline the production process, reducing costs and improving scalability. These advancements have made it feasible to conduct large-scale studies and clinical trials, further validating its therapeutic potential.

Another area where 2-methoxy-5-(morpholin-4-yl)pentanoic acid shows promise is in the field of biomaterials. Its unique chemical properties make it suitable for developing novel polymers or coatings that can interact with biological systems. For example, it could be used to create biodegradable scaffolds for tissue engineering or hydrogels that enhance drug delivery systems. Such applications highlight the compound’s broad utility beyond traditional pharmaceuticals.

The safety profile of 2-methoxy-5-(morpholin-4-yl)pentanoic acid is also an important consideration in its development. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have shown that the compound exhibits low toxicity at relevant concentrations, suggesting its safety for further exploration in preclinical and clinical settings.

In conclusion, 2-methoxy-5-(morpholin-4-yl)pentanoic acid (CAS No. 2228089-21-0) represents a significant advancement in chemical biology due to its unique structure and multifaceted applications. Its potential as a therapeutic agent, biomaterial component, and research tool underscores its importance in ongoing scientific endeavors. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in shaping future developments in pharmaceuticals and biotechnology.